6-Allyloxy-1,3-dihydro-1-hydroxy-2,1-benzoxaborole
Cat. No. B8550906
M. Wt: 190.01 g/mol
InChI Key: PTKGUSSWBNUTAI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09346834B2
Procedure details
H181 (200 mg, 1.33 mmol) was dissolved in DMF (8.0 mL) and cooled to 0° C. with ice bath. To this solution under nitrogen were added in sequence NaH (60% in mineral oil, 213 mg, 5.33 mmol) and 3-bromoprop-1-ene (0.46 mL, 5.33 mmol). The reaction mixture was stirred for 5 h then treated with 1.0 M HCl (10.0 mL). After extraction with ethyl acetate, the organic phase was washed with water and brine, and dried over anhydrous Na2SO4. The residue after rotary evaporation was purified by column chromatography over silica gel to give the title compound (160.5 mg, 63.5% yield). 1H NMR (400 MHz, CDCl3): δ 7.25 (d, J=8.4 Hz, 1H), 7.23 (d, J=2.4 Hz, 1H), 7.09 (dd, J=8.1 & 2.4 Hz, 1H), 6.12-6.02 (m, 1H), 5.42 (dd, J=17.2 & 1.6 Hz, 1H), 5.29 (dd, J=17.2 & 1.6 Hz, 1H), 5.06 (s, 2H) and 4.57 (d, J=2.8 Hz, 2H) ppm; Mp: 79-81° C.
Name
Yield
63.5%
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:11]=[CH:10][C:5]2[CH2:6][O:7][B:8]([OH:9])[C:4]=2[CH:3]=1.[H-].[Na+].Br[CH2:15][CH:16]=[CH2:17].Cl>CN(C=O)C>[CH2:17]([O:1][C:2]1[CH:11]=[CH:10][C:5]2[CH2:6][O:7][B:8]([OH:9])[C:4]=2[CH:3]=1)[CH:16]=[CH2:15] |f:1.2|
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Inputs
Step One
Step Two
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Name
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|
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Quantity
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213 mg
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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|
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Quantity
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0.46 mL
|
|
Type
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reactant
|
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Smiles
|
BrCC=C
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Step Three
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Name
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|
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Quantity
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10 mL
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|
Type
|
reactant
|
|
Smiles
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Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred for 5 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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|
Details
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After extraction with ethyl acetate
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WASH
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Type
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WASH
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|
Details
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the organic phase was washed with water and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous Na2SO4
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The residue after rotary evaporation
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
was purified by column chromatography over silica gel
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Outcomes
Product
Details
Reaction Time |
5 h |
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Name
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|
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Type
|
product
|
|
Smiles
|
C(C=C)OC1=CC2=C(COB2O)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 160.5 mg | |
| YIELD: PERCENTYIELD | 63.5% | |
| YIELD: CALCULATEDPERCENTYIELD | 63.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
